molecular formula C9H7BrN2OS B8718331 3-Amino-7-bromobenzo[b]thiophene-2-carboxamide CAS No. 840481-83-6

3-Amino-7-bromobenzo[b]thiophene-2-carboxamide

Cat. No.: B8718331
CAS No.: 840481-83-6
M. Wt: 271.14 g/mol
InChI Key: MZINLYCMHKMJSF-UHFFFAOYSA-N
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Description

3-Amino-7-bromobenzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C9H7BrN2OS and its molecular weight is 271.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

840481-83-6

Molecular Formula

C9H7BrN2OS

Molecular Weight

271.14 g/mol

IUPAC Name

3-amino-7-bromo-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C9H7BrN2OS/c10-5-3-1-2-4-6(11)8(9(12)13)14-7(4)5/h1-3H,11H2,(H2,12,13)

InChI Key

MZINLYCMHKMJSF-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Br)SC(=C2N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-bromo-2-fluoro-benzonitrile (2 g, 10 mmol) in DMF (50 mL) was added 2-mercaptoacetamide (1.2 eq., 12 mL, 100 mg/mL in MeOH-ammonia solution) followed by sodium methoxide (1.2 eq., 24 mL, 0.5 M in MeOH) at room temperature under nitrogen. After 2 h, the resulting homogenous yellow solution was warmed to 70° C. for 17 h. Upon cooling to room temperature, the resulting dark green reaction mixture was concentrated to give a green solid. This solid was diluted with MeOH and collected via filtration to give 2.0 g (74%) of 3-amino-7-bromo-benzo[b]thiophene-2-carboxylic acid amide.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
24 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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